Cas no 62549-45-5 (Thiourea, N-sec-heptyl-N'-undecyl-)

• Product Name: Thiourea, N-sec-heptyl-N'-undecyl-
• CAS No: 62549-45-5
• MF: C₁₉H₄₀N₂S
• MW: 328.599304199219
• CID: 440670
• PubChem ID: 20322725
• Update Time: 2025-04-19

Thiourea, N-sec-heptyl-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-sec-heptyl-N'-undecyl-
• 1-heptan-2-yl-3-undecylthiourea
• 62549-45-5
• N-Heptan-2-yl-N'-undecylthiourea
• SCHEMBL11594416
• DTXSID20605253

• Inchi： 1S/C19H40N2S/c1-4-6-8-9-10-11-12-13-15-17-20-19(22)21-18(3)16-14-7-5-2/h18H,4-17H2,1-3H3,(H2,20,21,22)
• InChI Key： CHQWBEVNOFQETN-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCCCCCC)NC(C)CCCCC

Computed Properties

• Exact Mass: 328.2915
• Monoisotopic Mass: 328.29122046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06